N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide
Overview
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds involves the reaction of amino-substituted heterocycles with cyanoacetamide derivatives to form various heterocyclic derivatives, including those with thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings . The synthetic pathways often rely on regioselective attacks and cyclization, which could be applicable to the synthesis of N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide. The synthesis procedures are typically one-pot reactions under mild conditions, which could be advantageous for the synthesis of the compound .
Molecular Structure Analysis
While the molecular structure of N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide is not directly analyzed in the provided papers, the structure of related compounds has been studied using DFT quantum chemical calculations . Such calculations can provide insights into the electronic structure, stability, and tautomeric equilibria of heterocyclic compounds, which are important for understanding the reactivity and properties of N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide.
Chemical Reactions Analysis
The papers describe various chemical reactions that heterocyclic compounds can undergo, including cyclization and condensation reactions . These reactions are influenced by the presence of reactive sites such as cyano and acetamido groups, which are also present in N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide. The reactivity of these groups could lead to a diversity of reaction pathways and products for the compound .
Physical and Chemical Properties Analysis
The physical and chemical properties of N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide are not detailed in the provided papers. However, the antitumor activities of similar heterocyclic compounds have been evaluated, with many showing high inhibitory effects on various human cancer cell lines . This suggests that N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide could also possess biological activity, which would be an important aspect of its chemical properties.
properties
IUPAC Name |
N-(1-cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c1-18(16(12-17)8-4-9-16)15(20)11-19-10-7-13-5-2-3-6-14(13)19/h2-3,5-7,10H,4,8-9,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTDEOHSLBNVGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CN1C=CC2=CC=CC=C21)C3(CCC3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7'-Fluorospiro[cyclopropane-1,3'-indolin]-2'-one](/img/structure/B3020358.png)
![N-(2,3-dimethoxybenzyl)-2-(2-(2,6-dimethylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide](/img/structure/B3020360.png)
![[3-Amino-4-(4-chlorophenyl)sulfonyl-5-(2-ethylanilino)thiophen-2-yl]-phenylmethanone](/img/structure/B3020361.png)
![2-(4-isopropylphenoxy)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone](/img/structure/B3020362.png)
![N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-3-(1H-pyrazol-1-yl)benzamide](/img/structure/B3020363.png)
![7-Chloropyrazolo[1,5-a]pyrimidin-5-amine](/img/structure/B3020372.png)
![2-[(1-{[5-(Propan-2-yl)-1,3-oxazol-4-yl]methyl}piperidin-4-yl)methoxy]-6-(trifluoromethyl)pyridine](/img/structure/B3020376.png)
![4-allyl-N-isobutyl-1,5-dioxo-2-(2-oxo-2-(o-tolylamino)ethyl)-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B3020377.png)
![2-(5-(5-(allylthio)-1,3,4-oxadiazol-2-yl)pentyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B3020379.png)
![2-(4-formylphenoxy)-N-[(3,4,5-trimethoxyphenyl)methyl]acetamide](/img/structure/B3020380.png)